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Compound of Interest

Compound Name: 1,2,3-Trichloropentafluoropropane

CAS No.: 76-17-5

Cat. No.: B1607235

Get Quote

Executive Summary
Topic: Reaction Kinetics of 1,2,3-Trichloropentafluoropropane (CFC-215aa) with Radicals (

,

,

). Target Molecule: 1,2,3-Trichloropentafluoropropane (

). Primary Application: Atmospheric Fate Assessment, Environmental Impact Profiling
(ODP/GWP), and Stability Testing for Fluorinated Intermediates.

Critical Distinction: Unlike hydrochlorofluorocarbons (HCFCs), 1,2,3-
trichloropentafluoropropane is a perhalogenated Chlorofluorocarbon (CFC). It possesses no

hydrogen atoms. Consequently, it is effectively inert to the hydroxyl radical (

) in the troposphere—the standard "detergent" of the atmosphere.

This Application Note defines the protocols for:
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Verifying Inertness: Establishing the upper limit of reaction rates with

to confirm tropospheric stability.

Stratospheric Kinetics: Measuring reaction rates with Excited Oxygen Atoms (

), which, alongside photolysis, constitutes the primary sink for this molecule.

Part 1: Mechanistic Insight & Experimental Strategy
The Chemical Context
In drug development and industrial synthesis, fluorinated propanes often serve as inert carriers

or intermediates. However, their environmental persistence is a regulatory critical quality

attribute (CQA).

Tropospheric Fate: For

, the abstraction reaction

is structurally impossible due to the absence of C-H bonds.

Stratospheric Fate: The molecule eventually migrates to the stratosphere, where it

undergoes:

Photolysis:

Reaction with

:

(ClO, etc.)

The "Relative Rate" Advantage
Direct measurement of slow or stratospheric reactions is prone to systematic error (wall losses,

impurities). This guide advocates for the Relative Rate Method, where the target decay is

measured against a reference compound with a known rate constant (

).
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The Governing Equation:

Part 2: Experimental Protocols
Protocol A: Measuring Kinetics (Stratospheric Sink)
This protocol determines the rate constant for the reaction of CFC-215aa with excited oxygen

atoms, a key parameter for Ozone Depletion Potential (ODP) modeling.

1. Reagents & Equipment
Reaction Chamber: 50 L Teflon (FEP) bag or Pyrex reactor equipped with internal mixing

fans.

Radical Precursor: Ozone (

), generated in situ or stored.

UV Source: Low-pressure Hg lamps (254 nm) to photolyze

.

Reference Compound: CFC-11 (

) or CFC-12 (

).[1]

for CFC-11 +

.

Analytical Interface: FTIR Spectrometer (long-path cell) or GC-MS.

2. Step-by-Step Workflow
Cleaning: Flush the reactor with ultra-pure air (

hydrocarbons) for 12 hours. Verify background by FTIR.

Injection:
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Inject CFC-215aa (Target) to achieve ~2–5 ppmV.

Inject CFC-11 (Reference) to achieve ~2–5 ppmV.

Allow 30 minutes for dark mixing. Record

spectrum.

Radical Generation:

Inject Ozone (

) to a concentration of ~20–50 ppmV.

Note: High ozone is required to ensure

production dominates over non-reactive quenching.

Irradiation & Sampling:

Turn on UV lamps (254 nm).[2]

Collect spectra/samples at intervals (e.g., 0, 2, 5, 10, 20 min) until ~30–50% of the

reference compound is consumed.

Critical Control: Monitor for secondary reactions (e.g., aerosol formation).

Data Processing:

Integrate peak areas for Target (e.g., C-F stretch region, 1100–1300 cm⁻¹) and Reference.

Plot

vs

. The slope is

.
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Protocol B: Verification of Tropospheric Inertness (OH
Screening)
Since CFC-215aa should not react with OH, this protocol serves as a "Limit Test" to prove

.

1. Methodology: PLP-LIF (Pulsed Laser Photolysis - Laser Induced
Fluorescence)
This absolute method is preferred over relative rate for very slow reactions to avoid impurity

interference.

2. Workflow
Setup: Flow reactor with controlled temperature (250–350 K).

Radical Generation: Pulse UV laser (248 nm) on an OH precursor (

or

).

Reaction: Flood the cell with excess CFC-215aa (

).

Detection: Probe OH concentration decay using LIF at 282 nm.

Validation:

If the OH decay rate (

) does not increase linearly with [CFC-215aa] concentration, the reaction is negligible.

Any observed reactivity is likely due to alkene impurities (e.g., traces of

isomers). Purify sample to >99.99% before testing.

Part 3: Data Visualization & Analysis
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Decision Logic for Kinetic Profiling

Start: 1,2,3-Trichloropentafluoropropane

Does molecule contain C-H bonds?

Yes (HCFC)

HCFC-225 etc.

No (CFC)

CFC-215aa

Primary Sink: OH Radical
(Troposphere)

Inert to OH
(Tropospheric Lifetime > 100 yrs)

Transport to Stratosphere

Reaction with O(1D)
(Protocol A) UV Photolysis (<220nm)

Reaction with Cl atom
(Minor Pathway)

Generates Cl radicals

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate kinetic protocol. For CFC-215aa (No H),

OH reaction is bypassed in favor of Stratospheric sinks.

Expected Kinetic Parameters (Reference Values)
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Since specific data for CFC-215aa is sparse, use these structurally analogous values for

validation of your experimental setup.

Parameter Reaction

Typical Rate
Constant (

) @ 298K

Unit Notes

Tropospheric
Effectively zero.

[3]

Stratospheric
Reference

Standard

Stratospheric Structural Analog

Stratospheric To Be Measured Expected range:

Part 4: Critical Quality Control
Impurity Management
Commercial supplies of saturated CFCs often contain trace olefins (alkenes).

Risk: Olefins react with

extremely fast (

). Even 0.1% impurity can dominate the kinetic signal, leading to a "false positive" for
reactivity.

Solution: Perform a freeze-pump-thaw cycle

and verify purity via GC-FID before Protocol B.

Wall Effects
In the Relative Rate Method (Protocol A),

is highly reactive and can be quenched by reactor walls.
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Mitigation: Use a large volume reactor (>50 L) to minimize surface-to-volume ratio. Ensure

inert carrier gas (He or Ar) is used if quenching competition is being studied.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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